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Compound of Interest

Compound Name: 2,3-Dimethylquinoline

Cat. No.: B161893 Get Quote

Abstract
This application note presents a robust and detailed protocol for the analysis of 2,3-
Dimethylquinoline using High-Performance Liquid Chromatography (HPLC) with UV

detection. The described method is tailored for researchers, scientists, and professionals in

drug development, offering a reliable framework for quantification and purity assessment. The

methodology is grounded in established chromatographic principles and adheres to the

validation guidelines set forth by the International Council for Harmonisation (ICH).

Introduction
2,3-Dimethylquinoline is a heterocyclic aromatic compound with a quinoline scaffold, a

structure prevalent in numerous biologically active molecules and pharmaceutical agents.

Accurate and precise analytical methods are paramount for the quality control of raw materials,

monitoring reaction kinetics, and assessing the purity of final products containing this moiety.

High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique ideally

suited for this purpose, providing high resolution, sensitivity, and reproducibility.

This guide provides a comprehensive, step-by-step protocol for the reversed-phase HPLC

analysis of 2,3-Dimethylquinoline. The causality behind the selection of critical method

parameters is explained to empower the user to adapt and troubleshoot the method effectively.
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Physicochemical Properties of 2,3-
Dimethylquinoline
A thorough understanding of the analyte's physicochemical properties is the foundation for

developing a successful HPLC method.

Property Value Source

Molecular Formula C₁₁H₁₁N [PubChem][1]

Molecular Weight 157.21 g/mol [PubChem][1]

CAS Number 1721-89-7 [NIST][2]

Appearance Solid
[The Good Scents Company]

[3]

Melting Point 68.5 °C
[The Good Scents Company]

[3]

Boiling Point 263 °C
[The Good Scents Company]

[3]

Method Development Rationale
The selection of the HPLC method parameters is a critical process guided by the chemical

nature of 2,3-Dimethylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,3-Dimethylquinoline | C11H11N | CID 15591 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Quinoline, 2,3-dimethyl- [webbook.nist.gov]
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3. 2,3-dimethyl quinoline, 1721-89-7 [thegoodscentscompany.com]
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chromatography-hplc-analysis-of-2-3-dimethylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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